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Compound of Interest

Compound Name: 1-Methyl-3-pyrrolidinol

Cat. No.: B022934

An In-depth Technical Guide to the Safety and Handling of 1-Methyl-3-pyrrolidinol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Methyl-3-pyrrolidinol (CAS No: 13220-33-2). The information is compiled from various
safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the
necessary measures to mitigate risks in a laboratory or research setting.

Hazard Identification and Classification

1-Methyl-3-pyrrolidinol is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. It is crucial for personnel to be
aware of these hazards before handling the substance.

The primary hazards are related to its irritant properties and potential harm if ingested.[1][2][3]
It is categorized as a combustible liquid.[2][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2

[2][3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation[1][2][3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation[1][2][3]

Flammable Liquids Category 4 H227: Combustible liquid[2]

Below is a diagram illustrating the key hazard classifications for this chemical.

H315: Causes skin irritation

H302: Harmful if swallowed

GHS Hazard Classification for 1-Methyl-3-pyrrolidinol

{1-Methyl-3-pyrrolidinol | CAS: 13220-33-2}

H319: Causes serious eye irritation

A/
| H227: Combustible liquid

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Profile for 1-Methyl-3-pyrrolidinol.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsH11NO [3B1141[5]
Molecular Weight 101.15 g/mol [3][6]
Appearance Colorless or pale yellow liquid [31[7]
Form Liquid [6]
Boiling Point 50-52 °C /1 mmHg [6]
Density 0.921 g/mL at 25 °C [6]
Flash Point 71 °C (159.8 °F) - closed cup [6]
Refractive Index n20/D 1.464 [6]
Water Solubility No data available

Storage Class 10 - Combustible liquids [6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and prevent
accidents.

Handling

e Ventilation: Handle in a well-ventilated place, preferably under a chemical fume hood to
avoid inhalation of vapor or mist.[1][2][8]

e Personal Hygiene: Wash hands and face thoroughly after handling.[4][8] Do not eat, drink, or
smoke in work areas.[1][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][4][8] Use
non-sparking tools and take precautionary measures against static discharge.[1][8]

» Contact Avoidance: Avoid contact with skin, eyes, and clothing.[1][5] Avoid breathing vapors
or mist.[1][2]
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Storage

« Conditions: Store in a cool, dry, and well-ventilated place.[1][2][4]
« Container: Keep the container tightly closed.[1][2][8]

« Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong acids.[2][8]

e Security: Store in a locked-up area.[1][2]

The hierarchy of controls provides a systematic approach to managing safety risks.

Hierarchy of Controls for Chemical Safety

Elimination
(Not Applicable for this substance)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

(e.q., Gloves, Goggles)
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Caption: The Hierarchy of Controls applied to handling chemicals.

Exposure Controls and Personal Protection

Engineering controls and Personal Protective Equipment (PPE) are critical for preventing

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale and Source

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-
shields conforming to EN166
(EU) or NIOSH (US).

To prevent eye contact which
can cause serious irritation.[1]
[2]

Skin Protection

Chemical-impermeable gloves
(inspected before use).
Fire/flame resistant and

impervious clothing.

To prevent skin contact which

causes irritation.[1][2][4]

Respiratory Protection

Use a full-face respirator with
appropriate cartridges (e.g.,
type ABEK) if exposure limits
are exceeded or irritation is
experienced. Use under an
approved government
standard like NIOSH (US) or
CEN (EU).

To prevent respiratory tract

irritation from vapors or mists.

[1]2]

Engineering Controls

Handle in a well-ventilated
area. Use a laboratory fume
hood or other local exhaust
ventilation.[5][9] Ensure safety
showers and eye wash

stations are available.[4]

To minimize inhalation of
vapors and provide immediate

decontamination facilities.

First Aid Measures
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Immediate and appropriate first aid is vital in the event of an accidental exposure. Always show
the Safety Data Sheet to the attending medical professional.[2]

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration and seek immediate medical attention.[1]

[2]

o In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. Consult a doctor if skin irritation occurs.[1][2][4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult
a physician.[1][5]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2]

The following workflow illustrates the appropriate first aid response.

First Aid Response Workflow

Exposure Occurs

Identify Exposure Route

Skin Contact

Inhalation Eye Contact Ingestion

y y

Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ minutes. Rinse mouth.
Provide oxygen or artificial respiration if needed. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.

g Seek Immediate P
gl Medical Attention
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Caption: General workflow for first aid after exposure.

Accidental Release Measures

In the case of a spill, immediate and coordinated action is required to contain the material and
protect personnel and the environment.

» Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1]
Avoid breathing vapors and contact with the substance.[1] Wear appropriate personal
protective equipment (see Section 4).[1]

o Environmental Precautions: Prevent the substance from entering drains or surface water.[1]

[2]

o Containment and Cleanup: Remove all sources of ignition.[1][4] Use spark-proof tools and
explosion-proof equipment.[1][4] Contain the spillage and collect it with non-combustible
absorbent material (e.g., sand, earth, vermiculite).[5] Place the collected material in a
suitable, closed container for disposal.[1][2]

The diagram below outlines the steps for responding to an accidental spill.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area &
Ensure Ventilation

l

Remove Ignition Sources

l

Wear Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Material with
Non-Sparking Tools

Place in Sealed Container
for Disposal

Click to download full resolution via product page

Caption: Step-by-step procedure for handling accidental spills.

Fire-Fighting Measures
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Although classified as a combustible liquid, appropriate measures must be taken in the event of
a fire.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.[1][2][4][5]

e Unsuitable Media: Using a direct water jet may scatter and spread the fire.[4]

o Specific Hazards: Hazardous decomposition products, including carbon oxides and nitrogen
oxides (NOx), may be formed under fire conditions.[2]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Toxicological and Ecological Information
Toxicological Information

Detailed quantitative toxicological data, such as LD50 or LC50 values, are not readily available
in the reviewed safety data sheets.[1][2] The primary toxicological effects are:

o Acute Effects: Harmful if swallowed. Causes irritation to the skin, eyes, and respiratory
system.[1][3]

o Chronic Effects: No data available regarding carcinogenicity, mutagenicity, or reproductive
toxicity.[1][2]

Ecological Information

There is limited information available on the ecological effects of 1-Methyl-3-pyrrolidinol. It is
advised to prevent its release into the environment, as its impact on aquatic life has not been
thoroughly investigated.[1][2]

Experimental Protocols

The safety data referenced in this guide is typically generated using standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals. While the specific experimental
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reports for 1-Methyl-3-pyrrolidinol are not provided in the source documents, the
methodologies would generally include:

 Skin Irritation/Corrosion (OECD 404): A test substance is applied to the skin of a test animal
(typically a rabbit) for a set period, and the skin is observed for signs of erythema (redness)
and edema (swelling).

o Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to one eye of a test
animal, with the other eye serving as a control. The eyes are examined for effects on the
cornea, iris, and conjunctiva.

o Acute Oral Toxicity (OECD 420, 423, or 425): The substance is administered orally to fasted
animals at various dose levels to determine the dosage that causes mortality in 50% of the
test group (LD50).

o Flash Point Determination: Standardized methods like the Pensky-Martens closed-cup test
(ASTM D93) or similar closed-cup methods are used to determine the lowest temperature at
which vapors of the material will ignite.

Disposal Considerations

Dispose of 1-Methyl-3-pyrrolidinol and its containers in accordance with all applicable local,
regional, and national regulations.[1][4] It may be possible to burn the chemical in a chemical
incinerator equipped with an afterburner and scrubber.[2] Do not dispose of it via drains or into
the environment.[1][2] Offer surplus and non-recyclable solutions to a licensed disposal
company.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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